Cas no 25444-84-2 (1-(1-Adamantyl)-3-ethylthiourea)

• Product Name: 1-(1-Adamantyl)-3-ethylthiourea
• CAS No: 25444-84-2
• MF: C₁₃H₂₂N₂S
• MW: 238.392181873322
• CID: 2661312
• Update Time: 2023-08-06

1-(1-Adamantyl)-3-ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(1-adamantyl)-3-ethylthiourea
• Urea, 1-(1-adamantyl)-3-ethyl-2-thio-
• Oprea1_420381
• NVTAWIMBGGTFBI-UHFFFAOYSA-N
• N-(1-Adamantyl)-N'-ethylthiourea #
• ST50159648
• (adamantanylamino)(ethylamino)methane-1-thione
• Thiourea, N-ethyl-N'-tricyclo[3.3.1.1(3,7)]dec-1-yl-
• 1-(1-Adamantyl)-3-ethylthiourea

• Inchi： 1S/C13H22N2S/c1-2-14-12(16)15-13-6-9-3-10(7-13)5-11(4-9)8-13/h9-11H,2-8H2,1H3,(H2,14,15,16)
• InChI Key： NVTAWIMBGGTFBI-UHFFFAOYSA-N
• SMILES： S=C(NCC)NC12CC3CC(CC(C3)C1)C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 3
• Topological Polar Surface Area: 56.2